Cas no 393078-47-2 (1-(2-methyl-6-nitrophenyl)ethane-1,2-diol)

1-(2-Methyl-6-nitrophenyl)ethane-1,2-diol is a nitro-substituted aromatic diol compound characterized by its unique structural features, including a methyl group and a nitro group on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, such as pharmaceuticals or agrochemicals. The presence of both hydroxyl and nitro functional groups offers versatility in chemical modifications, enabling applications in catalysis, ligand design, or polymer synthesis. Its well-defined structure and reactivity make it suitable for controlled functionalization, providing a reliable building block for research and industrial processes requiring precise molecular frameworks.
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol structure
393078-47-2 structure
Product Name:1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
CAS No:393078-47-2
MF:C9H11NO4
MW:197.187942743301
CID:1504948
PubChem ID:85805751
Update Time:2025-10-29

1-(2-methyl-6-nitrophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1-(2-methyl-6-nitrophenyl)-
    • 1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
    • 393078-47-2
    • EN300-1870533
    • Inchi： 1S/C9H11NO4/c1-6-3-2-4-7(10(13)14)9(6)8(12)5-11/h2-4,8,11-12H,5H2,1H3
    • InChI Key： XHDUTQASGMDKRA-UHFFFAOYSA-N
    • SMILES： OC(CO)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.06883
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 83.6

1-(2-methyl-6-nitrophenyl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1870533-0.05g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
0.05g
 $827.0 2023-09-18
Enamine
EN300-1870533-0.1g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
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 $867.0 2023-09-18
Enamine
EN300-1870533-0.25g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
0.25g
 $906.0 2023-09-18
Enamine
EN300-1870533-0.5g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
0.5g
 $946.0 2023-09-18
Enamine
EN300-1870533-1.0g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
1g
 $986.0 2023-05-26
Enamine
EN300-1870533-2.5g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
2.5g
 $1931.0 2023-09-18
Enamine
EN300-1870533-5.0g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
5g
 $2858.0 2023-05-26
Enamine
EN300-1870533-10.0g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
10g
 $4236.0 2023-05-26
Enamine
EN300-1870533-1g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
 393078-47-2
1g
 $986.0 2023-09-18
Enamine
EN300-1870533-5g
1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
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